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Compound of Interest

Compound Name: Nickel

Cat. No.: B1210020

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the
guantification of nickel release from various alloys commonly used in medical devices and
consumer products. The methodologies outlined are based on established international
standards and scientific literature to ensure reliable and reproducible results.

Introduction

Nickel, a common component in many alloys such as stainless steel, Nitinol (nickel-titanium),
and cobalt-chromium alloys, is known to be a potent sensitizer. The release of nickel ions from
products in direct and prolonged contact with the skin or from medical implants can lead to
adverse health effects, including allergic contact dermatitis. Therefore, accurate quantification
of nickel release is crucial for the safety assessment and regulatory compliance of these
products. This document outlines the primary analytical techniques and detailed protocols for
measuring nickel release.

Analytical Techniques Overview

The principal analytical techniques for the quantification of nickel ions released from alloys are
Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) and Atomic Absorption
Spectroscopy (AAS).
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 Inductively Coupled Plasma-Mass Spectrometry (ICP-MS): This is the most common and
sensitive technique for trace and ultra-trace element analysis.[1] It offers very low detection
limits, making it ideal for quantifying the small amounts of nickel that may be released. The
technique involves introducing the sample solution into an argon plasma, which ionizes the
nickel atoms. These ions are then guided into a mass spectrometer, which separates them
based on their mass-to-charge ratio for quantification.

o Atomic Absorption Spectroscopy (AAS): AAS is another widely used technique for elemental
analysis. It measures the absorption of light by free atoms in the gaseous state. For nickel
analysis, a graphite furnace atomizer (Graphite Furnace AAS or GFAAS) is often employed
to achieve the necessary sensitivity for release testing.[2]

Experimental Protocols
Standard Test Method for Nickel Release (Based on EN
1811:2023)

This protocol is a reference method for the release of nickel from articles intended to come into
direct and prolonged contact with the skin.[3][4]

3.1.1. Preparation of Artificial Sweat Test Solution (EN 1811:2023)

The test solution simulates human sweat to provide a physiologically relevant environment for
testing.

o Composition:
o 0.5% (w/v) Sodium chloride (NaCl)
o 0.1% (w/v) Urea
o 0.1% (w/v) Lactic acid
e Preparation:
o Dissolve 5.0 g of NaCl, 1.0 g of urea, and 1.0 g of lactic acid in deionized water.

o Make up the volume to 1 liter with deionized water.
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o Adjust the pH of the solution to 6.5 with a sodium hydroxide solution.[3]
o The solution should be freshly prepared and used within 3 hours.[5]
3.1.2. Sample Preparation and Immersion
o Cleaning: The test sample is first degreased to remove any contaminants from the surface.

» Surface Area Measurement: The surface area of the part of the sample that will come into
direct and prolonged contact with the skin is accurately measured.

e Immersion: The sample is immersed in the artificial sweat solution for one week (168 hours)
in a sealed container at a controlled temperature.[6]

3.2. Standard Test Method for lon Release from Medical Implants (Based on ASTM F3306)

This method is used to evaluate the ion release from medical implants, including those
containing nickel.[7][8][9]

3.2.1. Test Solution

A buffered saline solution with a pH of 7.4 is typically used to simulate the in-vivo environment
of blood.[7] Other simulated physiological fluids like artificial saliva or bile can also be used
depending on the implant's location.[7]

3.2.2. Test Procedure
e The medical device is placed in the test solution at a physiological temperature of 37°C.[7]

o Samples of the solution are taken at specified time intervals to measure the concentration of
released nickel ions.[7]

e For long-term implants, the test duration is often at least 60 days.[10]

Quantification by Inductively Coupled Plasma-Mass
Spectrometry (ICP-MS)

3.3.1. Instrument Parameters
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Typical ICP-MS instrument parameters for nickel analysis are provided below. These may

need to be optimized for the specific instrument and sample matrix.

Parameter

Value

RF Power

1450 W[11]

Plasma Gas Flow

9.0 L/min[11]

Auxiliary Gas Flow

1.35 L/min[11]

Nebulizer Gas Flow

1.00 L/min[11]

Dwell Time

20 ms[11]

Monitored Isotopes

58Jj, 60N

3.3.2. Calibration

o Prepare a series of nickel calibration standards (e.g., 0.01, 0.1, 1, 10, 50, 100 pg/L) from a

certified nickel standard solution.[12]

e The standards should be prepared in the same matrix as the samples (i.e., the artificial

sweat or physiological solution).

o Construct a calibration curve by plotting the measured intensity against the known

concentration of the standards. The correlation coefficient (r2) should be > 0.999.[12]

3.3.3. Sample Analysis

 After the immersion period, an aliquot of the test solution is taken for analysis.

 If necessary, the sample is diluted with the same matrix to fall within the linear range of the

calibration curve.

e Aninternal standard (e.g., Indium) is often added online to correct for matrix effects and

instrument drift.[13]

e The concentration of nickel in the sample is determined from the calibration curve.
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3.3.4. Quality Control

e Blanks: Analyze a blank solution (the test solution without the sample) to check for
contamination.

» Continuing Calibration Verification (CCV): Analyze a mid-range calibration standard
periodically (e.g., every 10-20 samples) to verify the stability of the calibration. The recovery
should be within a defined range (e.g., 85-115%).[14]

o Spike Recovery: Spike a known amount of nickel into a sample to assess the accuracy of
the method in the sample matrix. Recovery rates should typically be between 80-120%.

Quantification by Atomic Absorption Spectroscopy
(AAS)

3.4.1. Instrument Parameters (Graphite Furnace AAS)

Parameter Value
Wavelength 232.0 nm[15]
Slit Width 0.2 nm[15]
Lamp Current 4 mA[15]
Atomization Temperature ~2600°C
Injection Volume 20 pL

3.4.2. Procedure

» Calibration: Prepare a series of nickel working standards by diluting a stock standard
solution with the appropriate matrix.

e Analysis: A small volume of the sample or standard is injected into the graphite tube. The
sample is then dried, charred, and atomized at high temperature. The absorbance of the
nickel atoms is measured and compared to the calibration curve to determine the
concentration.[2]
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Data Presentation

The following tables summarize quantitative data on nickel release from various alloys under
different experimental conditions.

Table 1: Nickel Release from Stainless Steel Alloys

Nickel
Release
Alloy Test Temperat Exposure Referenc
. pH ) Rate
Grade Medium ure (°C) Time e(s)
(nglcm?lw
eek)
Artificial
AlS| 304 45 - 1 week <0.03 [16][17]
Sweat
Artificial
AISI 316L 4.5 - 1 week <0.03 [16][17]
Sweat
AISI 303 o
) Atrtificial
(high 4.5 - 1 week ~1.5 [16][17]
Sweat
sulfur)
0.002 -
0.01
/cm2/we
Runoff ] Ha
304 - Ambient 4 years ek
Water
(converted
from
mg/ma/yr)
0.002 -
0.015
/cm?/we
Runoff Hd
316 - Ambient 4 years ek
Water
(converted
from
mg/mz/yr)

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b1210020?utm_src=pdf-body
https://www.benchchem.com/product/b1210020?utm_src=pdf-body
http://bbaroux.free.fr/recherches/publis%20selection%20av%202004/1994%20Contact%20Dermatitis_Haudrechy_%20Nickel%20release%20.pdf
https://pubmed.ncbi.nlm.nih.gov/23844864/
http://bbaroux.free.fr/recherches/publis%20selection%20av%202004/1994%20Contact%20Dermatitis_Haudrechy_%20Nickel%20release%20.pdf
https://pubmed.ncbi.nlm.nih.gov/23844864/
http://bbaroux.free.fr/recherches/publis%20selection%20av%202004/1994%20Contact%20Dermatitis_Haudrechy_%20Nickel%20release%20.pdf
https://pubmed.ncbi.nlm.nih.gov/23844864/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Table 2: Nickel Release from Nitinol Alloys

Cumulati
Surface Test . Temperat Exposure ve Nickel Referenc
Finish Medium i ure (°C) Time Release e(s)
(nglcm?)
Electropoli 0.068 +
PBS 7.4 37 63 days [10]
shed (EP) 0.015
Chemical 0.108 +
PBS 7.4 37 63 days [10]
Etch (CE) 0.008
Amber 0.237
) PBS 7.4 37 63 days [10]
Oxide (AO) 0.168
Black 21.124 +
_ PBS 7.4 37 63 days [10]
Oxide (BO) 0.426
PBS +
Chemical Increased
H20:2 (20 7.4 37 7 days [2]
Etch (CE) release
mM)
PBS +
Amber Increased
_ H202 (1 7.4 37 7 days [2]
Oxide (AO) release
mM)
PBS +
Black Increased
, H20:2 (0.1 7.4 37 7 days [2]
Oxide (BO) release
mM)
PBS + o
Significantl
o NaOCI/HO _
All finishes 7.4 37 7 days yincreased [2]
Cl (3.87
release
mM)

Table 3: Nickel Release from Cobalt-Chromium (Co-Cr) Alloys
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Nickel
Release
Alloy Test Temperat Exposure Referenc
. pH . Rate
Type Medium ure (°C) Time e(s)
(ng/lcm?lw
eek)
up to 0.23
pg/cmz/we
ek
Co-Cr-Mo Artificial
) - - 2 days (converted [10]
discs Sweat
from
pg/cm?/2
days)
Atrtificial Low
Dental )
Sweat (EN - - - concentrati  [11]
Alloys
1811) ons
Artificial
Dental
Sweat (EN - - - 0.0051-10 [11]
Tools
1811)
Visualizations

Click to download full resolution via product page

Caption: Experimental workflow for quantifying nickel release from alloys.
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Caption: Workflow for nickel quantification using ICP-MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for Quantifying Nickel
Release from Alloys]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1210020#analytical-techniques-for-quantifying-
nickel-release-from-alloys]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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